6-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one

• IUPAC Name: 6-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
• InChI: InChI=1S/C19H14N2O3/c1-11-7-8-16-13(9-11)10-15(19(22)23-16)18-20-17(21-24-18)14-6-4-3-5-12(14)2/h3-10H,1-2H3
• InChI Key: HKZPISGXJYOIQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=O)C(=C2)C3=NC(=NO3)C4=CC=CC=C4C
• Molecular Formula: C19H14N2O3
• Molecular Weight: 318.3 g/mol
• CAS No.: 950283-24-6

Description

This compound belongs to the coumarin family, a class of heterocyclic molecules widely studied for their biological and pharmacological properties. The structure comprises a 6-methyl-substituted coumarin core fused to a 1,2,4-oxadiazole ring bearing a 2-methylphenyl group at position 2. The oxadiazole moiety enhances metabolic stability and influences binding affinity to biological targets, while the methyl groups modulate lipophilicity and steric interactions.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Coumarin Derivatives with Oxadiazole Substituents

• E594-0113 (7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one): This analog differs by a diethylamino group at position 7 of the coumarin core. The electron-donating diethylamino group increases solubility in polar solvents and may enhance fluorescence properties, making it suitable for imaging applications.
• 3-(5-Phenyl-1,2,4-oxadiazol-3-yl)chromone (Compound 11 in ): Replacing the coumarin core with a chromone (benzopyran-4-one) reduces π-π stacking interactions due to the absence of the coumarin lactone oxygen. However, the phenyl-oxadiazole substituent retains similar electronic properties.

Coumarin Derivatives with Other Heterocycles

• 3-(2-Aminooxazol-5-yl)-2H-chromen-2-one Derivatives (–3): Replacing oxadiazole with oxazole introduces an additional NH group, enabling hydrogen bonding. For example, 3-(2-(4-methoxybenzylideneamino)oxazol-5-yl)-2H-chromen-2-one () shows moderate antimicrobial activity (65% yield, Rf 0.34) but lower thermal stability (m.p. 190–192°C) compared to oxadiazole analogs. The oxadiazole ring’s higher electronegativity may confer greater metabolic resistance .

• 6-Bromo-3-(1H-pyrazol-3-yl)-2H-chromen-2-one () :
  Pyrazole-substituted coumarins exhibit distinct electronic profiles due to the pyrazole’s aromatic nitrogen atoms. These compounds are synthesized via cyclocondensation and demonstrate antitubercular activity, though their ADMET profiles vary compared to oxadiazole derivatives .

Non-Coumarin Oxadiazole-Containing Compounds

• C22 (3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)piperidine-1-carboxamide): This non-coumarin oxadiazole derivative () showed superior antitubercular activity in silico, with high binding affinity to InhA (enoyl-ACP reductase). The fluorophenyl group enhances target specificity compared to the target compound’s 2-methylphenyl group, suggesting that electronic tuning of the aryl substituent impacts efficacy .

Comparative Data Table

Compound Name / ID	Core Structure	Heterocycle	Key Substituents	Notable Properties/Activities	Reference
6-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one	Coumarin	1,2,4-Oxadiazole	6-methyl, 2-methylphenyl	Structural analog to bioactive hybrids
E594-0113	Coumarin	1,2,4-Oxadiazole	7-diethylamino, 2-methylphenyl	Enhanced solubility, imaging potential
3-(2-(4-Methoxybenzylideneamino)oxazol-5-yl)-2H-chromen-2-one	Coumarin	Oxazole	4-methoxybenzylideneamino	Antimicrobial activity (65% yield)
C22	Piperidine-carboxamide	1,2,4-Oxadiazole	4-fluorophenyl, 2-methylphenyl	Antitubercular (InhA inhibition)
3-(5-Phenyl-1,2,4-oxadiazol-3-yl)chromone	Chromone	1,2,4-Oxadiazole	Phenyl	Synthesized via Cu-catalyzed cyclization

Key Research Findings and Implications

Synthetic Flexibility : The target compound’s oxadiazole ring can be synthesized via methods analogous to those used for chromone-oxadiazole hybrids (e.g., Cu-catalyzed cyclization) .

Biological Relevance : Oxadiazole substituents improve metabolic stability compared to oxazole or pyrazole analogs, as seen in antitubercular and enzyme-inhibitory compounds .

Substituent Effects : The 2-methylphenyl group balances lipophilicity and steric bulk, while electron-withdrawing groups (e.g., 4-fluorophenyl in C22) enhance target binding in antimicrobial contexts .